Cas no 1909336-02-2 (2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride)
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
- 2-methyl-3-piperidin-3-ylpropanoic acid;hydrochloride
- Z2471262517
- 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
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- MDL: MFCD29907327
- Inchi: 1S/C9H17NO2.ClH/c1-7(9(11)12)5-8-3-2-4-10-6-8;/h7-8,10H,2-6H2,1H3,(H,11,12);1H
- InChI Key: LODZEQKNLAEHOR-UHFFFAOYSA-N
- SMILES: Cl.OC(C(C)CC1CNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Topological Polar Surface Area: 49.3
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A861399-1g |
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95% | 1g |
$579.0 | 2024-04-22 | |
| Enamine | EN300-267914-0.05g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 0.05g |
$97.0 | 2025-02-20 | |
| Enamine | EN300-267914-0.1g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 0.1g |
$144.0 | 2025-02-20 | |
| Enamine | EN300-267914-0.25g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 0.25g |
$206.0 | 2025-02-20 | |
| Enamine | EN300-267914-0.5g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 0.5g |
$391.0 | 2025-02-20 | |
| Enamine | EN300-267914-1.0g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 1.0g |
$513.0 | 2025-02-20 | |
| Enamine | EN300-267914-2.5g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 2.5g |
$1008.0 | 2025-02-20 | |
| Enamine | EN300-267914-5.0g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 5.0g |
$1488.0 | 2025-02-20 | |
| Enamine | EN300-267914-10.0g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95.0% | 10.0g |
$2209.0 | 2025-02-20 | |
| Enamine | EN300-267914-1g |
2-methyl-3-(piperidin-3-yl)propanoic acid hydrochloride |
1909336-02-2 | 95% | 1g |
$513.0 | 2023-09-11 |
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride
Recent Advances in the Study of 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride (CAS: 1909336-02-2)
2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride (CAS: 1909336-02-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.
The compound has been investigated for its role in modulating neurotransmitter systems, particularly those involving the piperidine moiety. Recent studies have highlighted its potential as a scaffold for developing ligands targeting G protein-coupled receptors (GPCRs) and ion channels. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 2-Methyl-3-(piperidin-3-yl)propanoic acid hydrochloride and evaluated their binding affinities for various receptor subtypes. The results indicated significant selectivity for certain GPCRs, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.
Another recent investigation focused on the compound's metabolic stability and pharmacokinetic profile. The study, conducted in vitro and in vivo, demonstrated favorable metabolic stability and low toxicity, further supporting its potential as a drug candidate. These findings were published in the European Journal of Pharmaceutical Sciences, highlighting the compound's promise for further preclinical development.
Future research directions include optimizing the compound's structure to enhance its pharmacological properties and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
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